1-(4-chlorophenyl)-N-((1-isopropylpiperidin-4-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C16H25ClN2O2S/c1-13(2)19-9-7-14(8-10-19)11-18-22(20,21)12-15-3-5-16(17)6-4-15/h3-6,13-14,18H,7-12H2,1-2H3
• InChI Key: VOOHMIPXSGUPMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNS(=O)(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C16H25ClN2O2S
• Molecular Weight: 344.9 g/mol

Description

1-(4-chlorophenyl)-N-((1-isopropylpiperidin-4-yl)methyl)methanesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as N-(4-chlorophenyl)-N-(1-isopropylpiperidin-4-ylmethyl)methanesulfonamide or JNJ-42165279.

Scientific Research Applications

Structural Analysis and Synthesis

• Structural Insights : Studies such as those by Gowda, Foro, and Fuess (2007) on various dichlorophenyl methanesulfonamide compounds provide crucial insights into the bond parameters, torsion angles, and conformational aspects of methanesulfonamides. These findings are essential for understanding the structural basis of biological activity and for the design of new molecules with improved efficacy and selectivity (Gowda, Foro, & Fuess, 2007).

• Synthesis and Molecular Interactions : The synthesis of 1-methyl-6,9-epoxy-9-aryl-5,6,9,10-tetrahydro-1H-imidazo[3,2-e][2H-1,5]oxazocinium methanesulfonate and its derivatives by Upadhyaya et al. (1997) showcases the diversity of chemical reactions methanesulfonamide compounds can undergo. These studies highlight the methods for modifying methanesulfonamide structures to explore their potential applications in various fields, including medicinal chemistry (Upadhyaya et al., 1997).

Biological Activities

• Anti-Acetylcholinesterase Activity : Research by Holan, Virgona, and Watson (1997) on the anti-acetylcholinesterase activity of 5-substituted 1-methyl-1H-1,2,4-triazol-3-yl methanesulfonates illustrates the potential therapeutic applications of methanesulfonamide derivatives. These compounds could serve as leads for the development of new treatments for diseases where acetylcholinesterase inhibition is beneficial, such as Alzheimer's disease (Holan, Virgona, & Watson, 1997).

Environmental and Metabolic Studies

• Microbial Metabolism : Kelly and Murrell (1999) discuss the microbial metabolism of methanesulfonic acid, providing insights into the biogeochemical cycling of sulfur and the environmental fate of methanesulfonamide compounds. Understanding how these compounds are metabolized in the environment and by microorganisms can inform their design and use, ensuring minimal ecological impact (Kelly & Murrell, 1999).